(Z)-N-(1-(5-bromo-2-methoxyphenyl)-3-oxo-3-(8-oxo-5,6-dihydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-3(2H,4H,8H)-yl)prop-1-en-2-yl)-3,4,5-trimethoxybenzamide

• IUPAC Name: N-[(Z)-1-(5-bromo-2-methoxyphenyl)-3-oxo-3-(6-oxo-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-dien-11-yl)prop-1-en-2-yl]-3,4,5-trimethoxybenzamide
• InChI: InChI=1S/C31H32BrN3O7/c1-39-25-9-8-22(32)11-19(25)12-23(33-30(37)20-13-26(40-2)29(42-4)27(14-20)41-3)31(38)34-15-18-10-21(17-34)24-6-5-7-28(36)35(24)16-18/h5-9,11-14,18,21H,10,15-17H2,1-4H3,(H,33,37)/b23-12-
• InChI Key: RCGYVBHBUSJGJD-FMCGGJTJSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Br)C=C(C(=O)N2CC3CC(C2)C4=CC=CC(=O)N4C3)NC(=O)C5=CC(=C(C(=C5)OC)OC)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)Br)/C=C(/C(=O)N2CC3CC(C2)C4=CC=CC(=O)N4C3)\NC(=O)C5=CC(=C(C(=C5)OC)OC)OC
• Molecular Formula: C31H32BrN3O7
• Molecular Weight: 638.5 g/mol

Description

(Z)-N-(1-(5-bromo-2-methoxyphenyl)-3-oxo-3-(8-oxo-5,6-dihydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-3(2H,4H,8H)-yl)prop-1-en-2-yl)-3,4,5-trimethoxybenzamide is a useful research compound. Its molecular formula is C31H32BrN3O7 and its molecular weight is 638.515. The purity is usually 95%.
BenchChem offers high-quality (Z)-N-(1-(5-bromo-2-methoxyphenyl)-3-oxo-3-(8-oxo-5,6-dihydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-3(2H,4H,8H)-yl)prop-1-en-2-yl)-3,4,5-trimethoxybenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-N-(1-(5-bromo-2-methoxyphenyl)-3-oxo-3-(8-oxo-5,6-dihydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-3(2H,4H,8H)-yl)prop-1-en-2-yl)-3,4,5-trimethoxybenzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Pathways and Intermediate Studies
Research in synthetic organic chemistry has explored the syntheses of complex heterocyclic compounds, which serve as intermediates for further chemical transformations or as final targets with potential biological activity. For instance, Kametani et al. (1973) described the synthesis of hexahydro- and octahydro-heterocyclic compounds from a common intermediate through several steps, indicating the compound's utility in constructing diverse heterocyclic frameworks Kametani et al., 1973. Similarly, Deady and Devine (2006) reported the formation of novel heterocyclic systems through the reaction of aminonaphthyridinones, showcasing the compound's role in generating new heterocycles Deady & Devine, 2006.

Antioxidant and Antibacterial Activities
Natural products research has identified bromophenols with potent antioxidant activities, as demonstrated by Li et al. (2011), who isolated bromophenols from the marine red alga Rhodomela confervoides, highlighting the compound's potential in contributing to antioxidant properties Li et al., 2011. Xu et al. (2003) discovered antibacterial bromophenols from the same alga, underscoring the compound's relevance in developing new antibacterial agents Xu et al., 2003.

Mechanistic and Reaction Studies
In the field of physical organic chemistry, Bales et al. (2001) investigated the photochemical behavior of alkyl radicals containing beta-leaving groups, providing insight into the mechanisms of olefin cation radical formation Bales et al., 2001. This research is critical for understanding the fundamental processes that can be exploited in synthetic methodologies.

Applications in Photodynamic Therapy
Pişkin et al. (2020) synthesized a new zinc phthalocyanine derivative with high singlet oxygen quantum yield, demonstrating its potential use in photodynamic therapy for cancer treatment, highlighting the compound's applicability in medicinal chemistry and oncology Pişkin et al., 2020.

Unique Polyheterocyclic System Construction
Cao et al. (2019) reported on the construction of unique eight- or nine-membered polyheterocyclic systems via a multicomponent reaction, showcasing the compound's versatility in the development of complex molecular architectures with potential biological activities Cao et al., 2019.